Cas no 873655-56-2 (3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, 1-methylethyl ester)
873655-56-2 structure
Product Name:3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, 1-methylethyl ester
CAS No:873655-56-2
MF:C9H8Cl2FNO2
MW:252.069724082947
CID:1877989
PubChem ID:23110852
Update Time:2025-04-21
3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, 1-methylethyl ester
- propan-2-yl 2,6-dichloro-5-fluoropyridine-3-carboxylate
- DB-198357
- APZAYTTYRHSPCU-UHFFFAOYSA-N
- 873655-56-2
- SCHEMBL2919867
- DTXSID40630643
- isopropyl 2,6-dichloro-5-fluoronicotinate
-
- Inchi: 1S/C9H8Cl2FNO2/c1-4(2)15-9(14)5-3-6(12)8(11)13-7(5)10/h3-4H,1-2H3
- InChI Key: APZAYTTYRHSPCU-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(N=1)Cl)F)C(=O)OC(C)C
Computed Properties
- Exact Mass: 250.9916120Da
- Monoisotopic Mass: 250.9916120Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 39.2Ų
3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, 1-methylethyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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